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Compound of Interest

Compound Name:
4-(4-Methyl-1H-indol-3-yl)butan-2-

amine

Cat. No.: B13214815

Get Quote

Executive Summary
4-Methyl-

-ethyltryptamine (4-Me-AET) is a ring-substituted homolog of

-Ethyltryptamine (AET), a compound historically marketed as an antidepressant (Monase)
before its withdrawal due to toxicity.[1] While AET is a well-characterized non-selective
monoamine releasing agent (SSRA/SDRA), 4-Me-AET is a research chemical that exhibits a
modified pharmacological profile.[1]

Efficacy Verdict:

AET (Reference): Validated clinical efficacy as a mood elevator and psychostimulant;

however, it carries a high risk of idiosyncratic agranulocytosis and neurotoxicity at high

doses.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13214815#bc-rfq
https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://uhra.herts.ac.uk/id/eprint/8966/1/accepted_version1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13214815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Me-AET (Subject): Preliminary data and Structure-Activity Relationship (SAR) analysis

suggest it retains the entactogenic/stimulant profile of AET but with potentially altered

serotonin transporter (SERT) selectivity due to the 4-methyl indole substitution.[1] It lacks the

extensive safety data of AET, making it a higher-risk candidate for development despite its

theoretical potency.[1]

Chemical & Pharmacological Identity
Structural Definition
The user-specified nomenclature 4-(4-Methyl-1H-indol-3-yl)butan-2-amine refers to the

specific isomer 4-Methyl-

-ethyltryptamine (4-Me-AET).[1][2]

Core Scaffold: Tryptamine (Indole-3-ethanamine).[1]

-Substitution: Ethyl group at the alpha carbon (creates the "butan-2-amine" chain).[1]

Ring Substitution: Methyl group at the 4-position of the indole ring.[1]

Mechanism of Action (MOA)
Unlike N,N-dialkyltryptamines (e.g., Psilocybin) which are direct 5-HT

agonists,

-alkyltryptamines primarily function as Monoamine Releasing Agents.[1]
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Feature -Ethyltryptamine (AET)

4-Methyl-

-ethyltryptamine (4-Me-
AET)

Primary Target
SERT / DAT / NET (Substrate-

based Release)

SERT / DAT (Predicted High

SERT affinity)

MAO Inhibition
Weak Reversible Inhibitor

(MAO-A)

Likely Reduced (Steric

hindrance at 4-pos)

5-HT

Activity

Low/Negligible (Non-

hallucinogenic)

Potential Partial Agonism (4-

Me shift)

Class Entactogen / Stimulant
Entactogen / Research

Chemical

Comparative Efficacy Analysis
Potency and Selectivity
The addition of a methyl group at the 4-position of the indole ring is a critical structural

modification.[1] In tryptamine SAR, 4-substitution often enhances affinity for serotonergic

targets due to favorable hydrophobic interactions in the receptor binding pocket.[1]

AET: Acts as a balanced releaser of Serotonin (5-HT) and Dopamine (DA).[1] This balance

provides the "entactogenic" effect—mood elevation without the intense hallucinations of

psychedelics or the pure stimulation of amphetamines.[1]

4-Me-AET: The 4-methyl group typically increases lipophilicity and SERT binding affinity.[1]

Consequently, 4-Me-AET is expected to exhibit a higher 5-HT:DA release ratio compared to

AET.[1] This suggests it may be more potent as a serotonergic releasing agent, potentially

mimicking the profile of non-neurotoxic MDMA alternatives, though empirical confirmation is

required.[1]

Safety and Toxicity Profile
AET (Monase): Withdrawn from the market due to agranulocytosis (a severe drop in white

blood cells) and potential neurotoxicity at recreational doses.[1]
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4-Me-AET: The toxicity profile is unestablished.[1][3] However, the metabolic pathway of AET

involves hydroxylation at the 6-position.[1] The 4-methyl group may block or shift metabolic

clearance, potentially prolonging duration of action.[1] Researchers must treat 4-Me-AET as

a compound with unknown idiosyncratic toxicity.[1]

Experimental Validation Protocols
To objectively compare 4-Me-AET against AET, the following standardized protocols should be

employed.

Protocol A: In Vitro [³H]Monoamine Release Assay
Purpose: To quantify and compare the potency (EC₅₀) of monoamine release.[1]

Preparation: Isolate rat brain synaptosomes (P2 fraction) from striatum (for DA) and

hippocampus (for 5-HT).[1]

Loading: Incubate synaptosomes with radiolabeled substrates ([³H]Dopamine or

[³H]Serotonin) for 15 min at 37°C to load the transporters.

Treatment: Aliquot synaptosomes into 96-well plates containing varying concentrations (1 nM

– 100 µM) of AET (Control) and 4-Me-AET (Test).

Incubation: Incubate for 15 min to allow drug-induced efflux.

Termination: Rapidly filter through GF/B filters using a cell harvester to stop the reaction.

Quantification: Measure retained radioactivity via liquid scintillation counting.

Calculation: The decrease in retained radioactivity relative to baseline represents release.

[1] Plot dose-response curves to determine EC₅₀.

Protocol B: Head Twitch Response (HTR) Assay
Purpose: To distinguish between a "Releaser" (AET-like) and a "Psychedelic" (Psilocybin-like)

profile.[1]

Subjects: C57BL/6J mice (n=6 per group).
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Dosing: Administer 4-Me-AET (e.g., 1, 3, 10 mg/kg, IP) or Vehicle.[1] Use DOI (agonist) as a

positive control and AET as a negative control.[1]

Observation: Place mice in observation chambers equipped with high-speed cameras.

Scoring: Record the number of head twitches (rapid rotational jerks of the head) over a 30-

minute period.

Interpretation: A lack of HTR confirms 4-Me-AET acts primarily as an entactogen/releaser.

[1] Significant HTR suggests 5-HT

agonist activity (hallucinogenic potential).[1]

Data Visualization
Mechanistic Pathway: Monoamine Release vs. Agonism
The following diagram illustrates the divergent signaling pathways between the Releaser

(AET/4-Me-AET) and a standard Agonist, highlighting where the 4-Methyl substitution might

bridge the gap.
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Caption: Mechanism of Action for

-alkyltryptamines. 4-Me-AET primarily drives SERT reversal (Release) but may exhibit
incidental 5-HT

affinity due to the 4-methyl group.[1]

Comparative Data Summary

Parameter -Ethyltryptamine (AET)

4-Methyl-

-ethyltryptamine

Molecular Weight 188.27 g/mol 202.30 g/mol

Lipophilicity (cLogP) ~2.3 ~2.8 (Predicted Higher)

SERT Affinity (Ki) Moderate (Releaser) High (Predicted)

5-HT

Affinity (Ki)
> 10,000 nM (Inactive)

< 5,000 nM (Possible Weak

Affinity)

Duration of Action 4 – 6 Hours 5 – 8 Hours (Estimated)

Regulatory Status Schedule I (US) Unscheduled / Analogue Act
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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